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Compound of Interest

Compound Name: 4-Bromo-4'-methoxybiphenyl

Cat. No.: B1277834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 4-Bromo-
4'-methoxybiphenyl, a crucial biphenyl derivative in synthetic organic chemistry and materials

science. This document outlines its key physical properties, standardized experimental

protocols for their determination, and a visual workflow to ensure accurate and reproducible

measurements.

Data Presentation: Physical Properties
The quantitative data for 4-Bromo-4'-methoxybiphenyl is summarized in the table below. For

comparative context, data for related, structurally similar compounds are also included.

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

Boiling Point
(°C)

4-Bromo-4'-

methoxybiphenyl
C₁₃H₁₁BrO 263.13[1][2][3] 143-145 (lit.)[1]

0 (reported, likely

erroneous)[2][4]

4-

Methoxybiphenyl
C₁₃H₁₂O 184.23 90 157 @ 10 mmHg

4-Bromobiphenyl C₁₂H₉Br 233.10 82-86 (lit.) 310 (lit.)
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Note on Boiling Point: The reported boiling point of 0°C for 4-Bromo-4'-methoxybiphenyl is
inconsistent with its molecular structure and high melting point, suggesting a database error.[2]

[4] Based on the boiling points of the structurally related compounds, 4-bromobiphenyl and 4-

methoxybiphenyl, the actual boiling point of 4-Bromo-4'-methoxybiphenyl at atmospheric

pressure is expected to be significantly above 300°C. Due to the high temperature required, it

would likely be determined under reduced pressure to prevent thermal decomposition.

Experimental Protocols
Accurate determination of physical properties such as melting and boiling points is fundamental

for compound identification and purity assessment.

Melting Point Determination of a Crystalline Solid
The melting point of a pure crystalline solid is a sharp, well-defined temperature range at which

the substance transitions from a solid to a liquid. Impurities typically depress and broaden this

range. The capillary method is a standard and reliable technique.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt)

Glass capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Watch glass or weighing paper

Procedure:

Sample Preparation: Ensure the 4-Bromo-4'-methoxybiphenyl sample is a fine,

homogeneous powder. If the crystals are large, gently grind them using a clean, dry mortar

and pestle. The sample must be completely dry, as moisture can depress the melting point.

Packing the Capillary Tube:
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Place a small amount of the powdered sample onto a watch glass.

Press the open end of a capillary tube into the powder, forcing a small amount of the

sample into the tube.

Invert the tube and tap its sealed end gently on a hard surface to compact the solid at the

bottom. The packed sample height should be approximately 1-2 mm for optimal heat

transfer.

Measurement:

Place the packed capillary tube into the heating block of the melting point apparatus.

If the approximate melting point is unknown, a rapid preliminary heating (e.g., 10-20°C per

minute) can be performed to get an estimate.

For an accurate measurement, set the apparatus to heat rapidly to a temperature about

10-15°C below the expected melting point.

Then, reduce the heating rate to 1-2°C per minute to allow for thermal equilibrium between

the sample and the thermometer.

Data Recording:

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the last crystal melts and the entire sample is in a liquid

state (the end of the melting range).

For a pure compound, this range should be narrow (0.5-2°C).

Visualization of Experimental Workflow
The following diagram illustrates the standard workflow for determining the melting point of 4-
Bromo-4'-methoxybiphenyl using the capillary method.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1277834?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/514616
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5775453.htm
https://www.calpaclab.com/4-bromo-4-methoxybiphenyl-min-95-1-gram/ala-b171098-1g
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5775453.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5775453.aspx
https://www.benchchem.com/product/b1277834#4-bromo-4-methoxybiphenyl-melting-point-and-boiling-point
https://www.benchchem.com/product/b1277834#4-bromo-4-methoxybiphenyl-melting-point-and-boiling-point
https://www.benchchem.com/product/b1277834#4-bromo-4-methoxybiphenyl-melting-point-and-boiling-point
https://www.benchchem.com/product/b1277834#4-bromo-4-methoxybiphenyl-melting-point-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1277834?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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